Norgnoscopine
Norgnoscopine
Brand Name:
Vulcanchem
CAS No.:
36017-64-8
VCID:
VC20803944
InChI:
InChI=1S/C21H21NO7/c1-24-12-5-4-11-15(18(12)25-2)21(23)29-17(11)16-14-10(6-7-22-16)8-13-19(20(14)26-3)28-9-27-13/h4-5,8,16-17,22H,6-7,9H2,1-3H3/t16-,17+/m1/s1
SMILES:
COC1=C(C2=C(C=C1)C(OC2=O)C3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC
Molecular Formula:
C21H21NO7
Molecular Weight:
399.4 g/mol
Norgnoscopine
CAS No.: 36017-64-8
Cat. No.: VC20803944
Molecular Formula: C21H21NO7
Molecular Weight: 399.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 36017-64-8 |
|---|---|
| Molecular Formula | C21H21NO7 |
| Molecular Weight | 399.4 g/mol |
| IUPAC Name | (3S)-6,7-dimethoxy-3-[(5R)-4-methoxy-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C21H21NO7/c1-24-12-5-4-11-15(18(12)25-2)21(23)29-17(11)16-14-10(6-7-22-16)8-13-19(20(14)26-3)28-9-27-13/h4-5,8,16-17,22H,6-7,9H2,1-3H3/t16-,17+/m1/s1 |
| Standard InChI Key | ZPSPOYAHTOQXBP-SJORKVTESA-N |
| Isomeric SMILES | COC1=C(C2=C(C=C1)[C@H](OC2=O)[C@H]3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC |
| SMILES | COC1=C(C2=C(C=C1)C(OC2=O)C3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC |
| Canonical SMILES | COC1=C(C2=C(C=C1)C(OC2=O)C3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC |
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